Cas no 1443341-38-5 (furan-2-yl-(3-propan-2-yloxyphenyl)methanol)

• Product Name: furan-2-yl-(3-propan-2-yloxyphenyl)methanol
• CAS No: 1443341-38-5
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• MDL: MFCD07775285
• CID: 5209413
• Update Time: 2026-03-06

furan-2-yl-(3-propan-2-yloxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-(3-propan-2-yloxyphenyl)methanol

• MDL： MFCD07775285
• Inchi： 1S/C14H16O3/c1-10(2)17-12-6-3-5-11(9-12)14(15)13-7-4-8-16-13/h3-10,14-15H,1-2H3
• InChI Key： LDGJCINSMMFCCI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(C1=CC=CC(OC(C)C)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on furan-2-yl-(3-propan-2-yloxyphenyl)methanol

Introduction to Furan-2-yl-(3-propan-2-yloxyphenyl)methanol (CAS No. 1443341-38-5) and Its Emerging Applications in Chemical Biology

Furan-2-yl-(3-propan-2-yloxyphenyl)methanol, identified by the chemical identifier CAS No. 1443341-38-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fusion of a furan ring and a propoxyphenyl moiety, exhibits promising properties that make it a valuable scaffold for drug discovery and molecular recognition studies. The presence of both aromatic and heterocyclic components in its structure endows it with diverse electronic and steric characteristics, which can be leveraged for designing novel bioactive molecules.

The furan-2-yl substituent is a key feature of this compound, contributing to its potential biological activity through its ability to engage in hydrogen bonding and π-stacking interactions. These interactions are crucial for the design of ligands that target specific biological receptors or enzymes. Furthermore, the 3-propan-2-yloxyphenyl group introduces a hydrophobic tail, which can enhance membrane permeability and improve oral bioavailability, making it an attractive component for drug-like molecules. The combination of these structural elements suggests that Furan-2-yl-(3-propan-2-yloxyphenyl)methanol may possess dual functionality, capable of interacting with multiple biological targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential binding modes of this compound with various biological targets. Studies have indicated that the furan ring can effectively interact with nucleophilic residues in enzymes, while the propoxyphenyl group may stabilize the binding through hydrophobic interactions. This dual-mode binding capability has been observed in several hit compounds that have moved into clinical development, underscoring the importance of such structural features in drug design.

In the realm of medicinal chemistry, the synthesis of derivatives of Furan-2-yl-(3-propan-2-yloxyphenyl)methanol has been extensively explored to optimize its pharmacological properties. Modifications to the furan ring, such as methylation or fluorination, have been shown to modulate its binding affinity and selectivity. Similarly, alterations to the 3-propan-2-yloxyphenyl moiety have revealed novel pharmacological profiles, including anti-inflammatory and anticancer activities. These findings highlight the versatility of this scaffold and its potential for further development into therapeutic agents.

The role of Furan-2-yl-(3-propan-2-yloxyphenyl)methanol in chemical biology extends beyond drug discovery. Its unique structural features make it an excellent tool for studying molecular recognition processes and developing probes for biochemical pathways. For instance, researchers have utilized this compound to investigate enzyme-substrate interactions and to design inhibitors targeting key metabolic pathways involved in diseases such as diabetes and cancer. The ability to fine-tune its properties through structural modifications allows scientists to tailor it for specific research applications.

Moreover, the growing interest in green chemistry has prompted investigations into sustainable synthetic routes for Furan-2-yl-(3-propan-2-yloxyphenyl)methanol. Recent studies have demonstrated the feasibility of synthesizing this compound via catalytic methods that minimize waste and energy consumption. These approaches align with the broader goals of reducing the environmental impact of chemical synthesis while maintaining high yields and purity standards. Such advancements are crucial for ensuring the long-term viability of pharmaceutical research and development.

The potential applications of Furan-2-yl-(3-propan-2-yloxyphenyl)methanol are not limited to pharmaceuticals; they also extend to agrochemicals and materials science. Its structural motifs are reminiscent of natural products that exhibit bioactivity against pests and pathogens, making it a promising candidate for developing novel crop protection agents. Additionally, its ability to form stable complexes with metal ions has led to explorations in nanotechnology, where it could serve as a ligand for metal nanoparticles used in catalysis or sensing applications.

In conclusion, Furan-2-yl-(3-propan-2-yloxyphenyl)methanol (CAS No. 1443341-38-5) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features, combined with its versatility in synthetic chemistry, make it an invaluable tool for researchers seeking to develop novel bioactive molecules and functional materials. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in medicine and technology.